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Compound of Interest

Compound Name: 2-(Methylthio)ethanol

Cat. No.: B031312 Get Quote

An In-depth Technical Guide to 2-
(Methylthio)ethanol
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-(Methylthio)ethanol, tailored for researchers, scientists, and professionals in

drug development. This document summarizes key quantitative data, details relevant

experimental protocols, and visualizes a known metabolic pathway involving this compound.

Core Physical and Chemical Properties
2-(Methylthio)ethanol, also known as methyl cellosolve sulfide, is a primary alcohol and an

aliphatic sulfide.[1] It is recognized for its powerful, meat-like aroma and is found as a volatile

component in some fruits like cantaloupe.[1]

Data Presentation: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-
(Methylthio)ethanol.
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Property Value Source(s)

Molecular Formula C₃H₈OS [2][3][4]

Molecular Weight 92.16 g/mol [1][2]

CAS Number 5271-38-5 [1][2]

Appearance Colorless to pale yellow liquid [1][5]

Odor Powerful, meat-like, sulfurous [1]

Boiling Point 169-171 °C at 760 mmHg [1][5]

Density 1.06 g/mL at 25 °C [2]

Refractive Index 1.4930 at 20 °C [2]

Flash Point 70 °C (158 °F) - closed cup [5][6]

Solubility

Insoluble in water; soluble in

alcohol and non-polar

solvents.[1]

pKa 14.36 ± 0.10 (Predicted)

LogP 0.09

Experimental Protocols
This section details methodologies for the synthesis, purification, and analysis of 2-
(Methylthio)ethanol, adapted from established chemical procedures.

Synthesis of 2-(Methylthio)ethanol
A common method for the synthesis of 2-(Methylthio)ethanol involves the reaction of 2-

chloroethanol with a methylthiolating agent such as sodium thiomethoxide.[3]

Materials:

2-Chloroethanol

Sodium thiomethoxide
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Absolute ethanol (solvent)

Nitrogen gas

Standard laboratory glassware (three-necked round-bottomed flask, reflux condenser,

dropping funnel)

Magnetic stirrer and heating mantle

Procedure:

A three-necked round-bottomed flask is equipped with a magnetic stirrer, a reflux condenser

with a nitrogen inlet, and a pressure-equalizing dropping funnel.

The apparatus is flushed with nitrogen gas to ensure an inert atmosphere.

Absolute ethanol is added to the flask as the solvent.

A solution of sodium thiomethoxide in ethanol is prepared and added to the dropping funnel.

2-Chloroethanol is added to the reaction flask.

The sodium thiomethoxide solution is added dropwise to the stirred solution of 2-

chloroethanol at room temperature.

After the addition is complete, the reaction mixture is heated to reflux and maintained for

several hours to ensure the completion of the reaction.

The reaction progress can be monitored by techniques such as Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).

Upon completion, the mixture is cooled to room temperature. The sodium chloride byproduct

is removed by filtration.

The filtrate, containing the crude 2-(Methylthio)ethanol, is then concentrated under reduced

pressure to remove the ethanol solvent.

The resulting crude product is then purified.
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Purification of 2-(Methylthio)ethanol
Purification of the crude product can be achieved through distillation or column

chromatography.

Fractional Distillation:

The crude 2-(Methylthio)ethanol is transferred to a distillation flask.

The apparatus is set up for fractional distillation under atmospheric or reduced pressure.

The liquid is heated, and the fraction distilling at 169-171 °C (at atmospheric pressure) is

collected as the pure product.

Flash Column Chromatography:

A silica gel slurry is prepared in a non-polar solvent (e.g., hexane).

The slurry is packed into a chromatography column.

The crude product is dissolved in a minimal amount of a suitable solvent and adsorbed onto

a small amount of silica gel.

The solvent is evaporated, and the dry, adsorbed sample is loaded onto the top of the

column.

Elution is performed with a solvent system of increasing polarity, for example, a gradient of

ethyl acetate in hexane.

Fractions are collected and analyzed by TLC to identify those containing the pure product.

The pure fractions are combined, and the solvent is removed under reduced pressure to

yield purified 2-(Methylthio)ethanol.[7]

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a highly effective method for the identification and quantification of 2-
(Methylthio)ethanol.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for volatile sulfur compounds (e.g., DB-WAX or similar).

Helium as the carrier gas.

Sample Preparation (General Protocol for Biological or Beverage Samples):

For liquid samples, a headspace sampling technique is often employed.

A known volume of the sample is placed in a headspace vial.

An internal standard (e.g., n-propanol) is added for quantitative analysis.[8]

The vial is sealed and heated to a specific temperature to allow volatile compounds to

partition into the headspace.

A sample of the headspace gas is injected into the GC-MS system.

GC-MS Parameters (Example):

Injector Temperature: 250 °C

Oven Program: Initial temperature of 40 °C, hold for 2 minutes, then ramp to 250 °C at a rate

of 10 °C/min.

Carrier Gas Flow Rate: 1 mL/min (Helium)

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Scan Range: m/z 35-350
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The resulting mass spectrum of 2-(Methylthio)ethanol will show a characteristic fragmentation

pattern that can be used for its unambiguous identification by comparison with a library

spectrum.

Signaling Pathways and Logical Relationships
While 2-(Methylthio)ethanol is not a primary signaling molecule in complex cellular pathways,

it is involved in metabolic processes, particularly the detoxification of xenobiotics. One such

pathway is the sequential methylation of 2-mercaptoethanol.

Metabolic Pathway of 2-Mercaptoethanol
In vivo, 2-mercaptoethanol can undergo sequential methylation. The first methylation, catalyzed

by thiol methyltransferase, yields 2-(Methylthio)ethanol. A subsequent methylation of the

thioether by thioether methyltransferase results in the formation of a more water-soluble

sulfonium ion, facilitating its excretion.[1]

Sequential Methylation Process

2-Mercaptoethanol 2-(Methylthio)ethanol

Thiol Methyltransferase
(EC 2.1.1.9) 2-(Dimethylthio)ethanol

(Sulfonium Ion)

Thioether Methyltransferase
(EC 2.1.1.96) ExcretionIncreased Water Solubility

Click to download full resolution via product page

Caption: Sequential methylation of 2-mercaptoethanol.

Applications in Drug Development
The unique properties of 2-(Methylthio)ethanol make it a molecule of interest in specific areas

of drug development. Its thioether linkage can be exploited in the design of prodrugs or as a

ligand in coordination chemistry. For instance, 2-(Methylthio)ethanol has been utilized as a

ligand in the synthesis of ruthenium-based photoactivated chemotherapy (PACT) agents.[9] In

these complexes, the thioether ligand can be released upon light activation, leading to the

formation of a cytotoxic species at the target site. This approach offers the potential for targeted

cancer therapy with reduced side effects.
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Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of 2-(Methylthio)ethanol, along with practical experimental protocols and an illustration of its

role in a metabolic pathway. For researchers and professionals in drug development, a

thorough understanding of these fundamental characteristics is crucial for harnessing the

potential of this versatile molecule in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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